Cas no 1545584-75-5 (2-[4-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid)

• Product Name: 2-[4-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid
• CAS No: 1545584-75-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5171015
• PubChem ID: 84021489
• Update Time: 2026-03-04

2-[4-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Isopropyl-pyrazol-1-yl)-acetic acid
• 2-[4-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid

• Inchi： 1S/C8H12N2O2/c1-6(2)7-3-9-10(4-7)5-8(11)12/h3-4,6H,5H2,1-2H3,(H,11,12)
• InChI Key： KRYNYKUJIWHIAR-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C=C(C(C)C)C=N1

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-[4-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid

Comprehensive Overview of 2-[4-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid (CAS No. 1545584-75-5)

2-[4-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid (CAS No. 1545584-75-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole-acetic acid hybrid structure, serves as a versatile intermediate in the synthesis of biologically active molecules. Researchers are increasingly exploring its potential applications due to its molecular flexibility and bioactive properties, making it a subject of interest in drug discovery and material science.

The compound’s pyrazole ring is a critical feature, as pyrazole derivatives are known for their broad-spectrum biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the acetic acid moiety further enhances its reactivity, enabling facile derivatization for targeted applications. Recent studies highlight its role in developing small-molecule inhibitors and enzyme modulators, aligning with the growing demand for precision therapeutics in personalized medicine.

In agrochemical research, 2-[4-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid is investigated for its potential as a plant growth regulator or pesticide intermediate. Its structural motifs are compatible with sustainable farming practices, a hot topic in light of global food security challenges. The compound’s low environmental persistence and high selectivity make it a candidate for eco-friendly crop protection solutions, addressing the industry’s shift toward greener alternatives.

From a synthetic chemistry perspective, the compound’s CAS No. 1545584-75-5 is frequently referenced in patents and journals detailing novel heterocyclic synthesis methods. Its preparation often involves N-alkylation of pyrazole precursors, followed by carboxylation—a process optimized for scalability and yield. Researchers emphasize its atom-economy and mild reaction conditions, which align with green chemistry principles.

Analytical characterization of 2-[4-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid typically employs techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its purity and structural integrity, critical for regulatory compliance in pharmaceutical applications. The compound’s melting point, solubility profile, and stability under various pH conditions are well-documented, facilitating its integration into formulation studies.

Market trends indicate rising interest in pyrazole-based APIs (Active Pharmaceutical Ingredients), driven by their efficacy in treating chronic diseases. As a result, CAS No. 1545584-75-5 is increasingly listed in catalogs of specialty chemical suppliers, catering to R&D teams focused on orphan drugs and targeted therapies. Its commercial availability underscores its relevance in modern medicinal chemistry.

In conclusion, 2-[4-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid represents a compelling case study in the intersection of structural innovation and practical utility. Its applications span pharmaceuticals, agriculture, and materials science, reflecting the compound’s adaptability to diverse scientific challenges. Ongoing research will likely uncover further uses, solidifying its position as a valuable tool in industrial and academic laboratories.